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Compound of Interest

Compound Name: Ethylbenzene-13C6

Cat. No.: B12052782

Get Quote

Executive Summary
Ethylbenzene-13C6 (Ring-13C6) is a stable isotope-labeled derivative of ethylbenzene, a

monocyclic aromatic hydrocarbon. It serves as a high-precision internal standard (IS) in

quantitative mass spectrometry (GC-MS and LC-MS). Its primary value lies in its isotopic

stability and chromatographic fidelity; unlike deuterated isotopologues (e.g., Ethylbenzene-

d10), Ethylbenzene-13C6 exhibits negligible isotope effects on retention time. This ensures

near-perfect co-elution with the native analyte, effectively correcting for matrix effects and

ionization suppression in complex biological and environmental matrices.

Chemical Identity and Structural Configuration[1][2]
Ethylbenzene-13C6 is characterized by the substitution of all six carbon atoms in the benzene

ring with Carbon-13 (

), while the ethyl side chain typically retains the natural abundance of Carbon-12 (

).
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Chemical Name: Ethylbenzene-13C6 (Ring-13C6)

CAS Registry Number: 32488-44-1 (Labeled), 100-41-4 (Unlabeled)

Molecular Formula:

Molecular Weight: 112.17 g/mol (approximate)

Unlabeled Ethylbenzene (

): 106.17 g/mol [1]

Mass Shift: +6.02 Da (attributable to six

atoms)

Molecular Visualization
The following diagram illustrates the structural connectivity, highlighting the

-labeled aromatic ring (Red nodes) versus the naturally abundant ethyl chain (Blue nodes).

Physicochemical Properties & Isotope Effects[4][5]
[6][7]
The substitution of

with

increases the molecular mass but has a minimal effect on the electronic structure and van der
Waals forces compared to deuterium labeling. This results in physicochemical properties that
are virtually identical to the native compound, a critical feature for analytical precision.
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Property

Native
Ethylbenzene (

)

Ethylbenzene-13C6
Significance in
Analysis

Molar Mass 106.17 g/mol ~112.17 g/mol

+6 Da shift allows

clear MS resolution

(M+6 peak).

Boiling Point 136.0 °C ~136.0 °C
Co-distillation in

headspace analysis.

Density 0.867 g/mL ~0.91 g/mL

Slight increase due to

mass; negligible for

volumetric handling.

Chromatographic

Retention (Reference) (Ref)

Co-elution: Essential

for correcting matrix

suppression.

Isotopic Purity N/A >99 atom %
Minimizes "M+0"

contribution to the

native signal.[2]

The "Chromatographic Isotope Effect"
In Gas Chromatography (GC) and Liquid Chromatography (LC), deuterated standards (e.g.,

Ethylbenzene-d10) often elute slightly earlier than the native analyte due to weaker dispersion

forces (the "inverse isotope effect").

Deuterium (D): Significant shift (

). Can lead to the standard eluting outside the ion suppression zone of the analyte.

Carbon-13 (

): Negligible shift (

). The

atom is heavier but chemically nearly identical in volume and polarizability to
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.

Result: Ethylbenzene-13C6 experiences the exact same matrix interferences as the

analyte, providing superior quantification accuracy.

Synthesis and Production
The synthesis of Ethylbenzene-13C6 typically employs a Friedel-Crafts Alkylation strategy,

ensuring the label is located exclusively on the aromatic ring.

Synthetic Pathway
Precursor Production: Cyclotrimerization of Acetylene-1,2-

yields Benzene-

.

Alkylation: Benzene-

is reacted with chloroethane (or ethylene) in the presence of a Lewis acid catalyst (e.g.,
Aluminum Chloride,

).

Reaction Scheme:

Purity Considerations
Chemical Purity: Must be >98% to prevent contamination from other alkylbenzenes (e.g.,

xylenes).

Isotopic Enrichment: Typically >99%.[2][3] If enrichment is low, the remaining

isotopologues will contribute to the native analyte's signal (M+0), causing false positives in
trace analysis.

Applications in Analytical Chemistry (IDMS)
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The primary application of Ethylbenzene-13C6 is Isotope Dilution Mass Spectrometry (IDMS)

for the quantification of Volatile Organic Compounds (VOCs) in environmental and biological

samples.

Workflow Logic
The protocol relies on the principle that the ratio of the analyte signal to the internal standard

signal is proportional to their concentration ratio, regardless of sample loss or instrument drift.
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Figure 2: Isotope Dilution Mass Spectrometry (IDMS) Workflow
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Mass Spectrometry Detection
In Electron Ionization (EI) MS (70 eV), the molecular ion (

) and fragment ions are shifted by +6 Da.

Native Ethylbenzene:

Target Ion: m/z 91 (Tropylium ion,

)

Molecular Ion: m/z 106[4]

Ethylbenzene-13C6:

Target Ion: m/z 97 (Labeled Tropylium,

)

Molecular Ion: m/z 112

Note: The tropylium ion formation involves ring expansion. Since the ring is fully labeled, the

fragment retains the mass shift effectively.

Handling, Stability, and Safety
Stability

Chemical Stability: Stable under normal laboratory conditions.

Isotopic Stability: The

label is non-exchangeable. Unlike deuterium on acidic positions (e.g., -OH, -NH), the carbon
backbone does not scramble with solvent protons, ensuring long-term solution stability.

Safety Protocols
Ethylbenzene-13C6 should be handled with the same precautions as native ethylbenzene.
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Hazards: Highly flammable liquid and vapor.[5] Suspected carcinogen (Category 2). May be

fatal if swallowed and enters airways.

Storage: Store in a cool, well-ventilated place. Keep container tightly closed. Inert gas

overlay (Nitrogen/Argon) is recommended to prevent oxidation to acetophenone over long

periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Ethylbenzene-13C6 Chemical
Properties and Structure]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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